Cas no 39137-31-0 (2,4-Thiazolidinedione, 3-heptyl-)
39137-31-0 structure
Product Name:2,4-Thiazolidinedione, 3-heptyl-
CAS No:39137-31-0
MF:C10H17NO2S
MW:215.312481641769
CID:1497687
Update Time:2024-08-23
2,4-Thiazolidinedione, 3-heptyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiazolidinedione, 3-heptyl-
-
- Inchi: 1S/C10H17NO2S/c1-2-3-4-5-6-7-11-9(12)8-14-10(11)13/h2-8H2,1H3
- InChI Key: NCDQVBCOPSIZQV-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(CCCCCCC)C1=O
Computed Properties
- Exact Mass: 215.09811
Experimental Properties
- Density: 1.119±0.06 g/cm3(Predicted)
- Boiling Point: 303.7±25.0 °C(Predicted)
- PSA: 37.38
- pka: -2.26±0.20(Predicted)
2,4-Thiazolidinedione, 3-heptyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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